Cas no 62903-07-5 (4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid)

4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid structure
62903-07-5 structure
Product Name:4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid
CAS No:62903-07-5
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD02260872
CID:872190
Update Time:2026-04-29

4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid
    • 4-(3-Bromo-4-methylphenyl)-4-oxobutyric acid
    • AG-G-31953
    • CTK5B6606
    • KB-186516
    • MDL： MFCD02260872
    • Inchi： InChI=1S/C11H11BrO3/c1-7-2-3-8(6-9(7)12)10(13)4-5-11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15)
    • InChI Key： NXOCYNUARNHLTD-UHFFFAOYSA-N
    • SMILES： CC1=C(C=C(C=C1)C(=O)CCC(=O)O)Br

Computed Properties

  • Exact Mass: 269.98900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.80500

4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B816398-2.5mg
4-(3-Bromo-4-methylphenyl)-4-oxobutanoic Acid
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2.5mg
 $ 50.00 2022-06-06
TRC
B816398-5mg
4-(3-Bromo-4-methylphenyl)-4-oxobutanoic Acid
 62903-07-5
5mg
 $ 65.00 2022-06-06
TRC
B816398-25mg
4-(3-Bromo-4-methylphenyl)-4-oxobutanoic Acid
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 $ 185.00 2022-06-06
Fluorochem
207296-1g
4-(3-Bromo-4-methylphenyl)-4-oxobutyric acid
 62903-07-5 97%
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 ￡424.00 2022-03-01
Fluorochem
207296-2g
4-(3-Bromo-4-methylphenyl)-4-oxobutyric acid
 62903-07-5 97%
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 ￡716.00 2022-03-01
Fluorochem
207296-5g
4-(3-Bromo-4-methylphenyl)-4-oxobutyric acid
 62903-07-5 97%
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 ￡1753.00 2022-03-01
OTAVAchemicals
1935534-50MG
4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid
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OTAVAchemicals
1935534-100MG
4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid
 62903-07-5 95%
100MG
 $171 2023-07-04
OTAVAchemicals
1935534-250MG
4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid
 62903-07-5 95%
250MG
 $229 2023-07-04
OTAVAchemicals
1935534-1000MG
4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid
 62903-07-5 95%
1g
 $321 2023-07-04

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